1-(3-cyanophenyl)-3-isopropyl-1H-pyrazole-5-carboxylic acid

• Molecular Formula: C14H13N3O2
• Molecular Weight: 255.27 g/mol
• IUPAC Name: 2-(3-cyanophenyl)-5-propan-2-ylpyrazole-3-carboxylic acid
• InChI: InChI=1S/C14H13N3O2/c1-9(2)12-7-13(14(18)19)17(16-12)11-5-3-4-10(6-11)8-15/h3-7,9H,1-2H3,(H,18,19)
• InChI Key: FDNVRYRPZOYTOS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NN(C(=C1)C(=O)O)C2=CC=CC(=C2)C#N

Description

1-(3-cyanophenyl)-3-isopropyl-1H-pyrazole-5-carboxylic acid is a useful research compound. Its molecular formula is C14H13N3O2 and its molecular weight is 255.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3-Cyanophenylboronic acid (0.4 g, 2.74 mmol), was reacted with Example B38 (0.5 g, 2.74 mmol) in the presence of copper (II) acetate (0.5 g, 2.74 mmol) at 80° C. for 3 hours in pyridine (3.5 ml) to provide ethyl 1-(3-cyanophenyl)-3-isopropyl-1H-pyrazole-5-carboxylate (0.18 g, 24% yield). 1H NMR (400 MHz, DMSO-d6): δ 8.06 (m, 1H), 7.92 (m, 1H), 7.83 (m, 1H), 7.69 (m, 1H), 7.02 (s, 1H), 4.20 (q, J=6 Hz, 1H), 3.00 (m, 1H), 1.26 (d, J=6 Hz, 6H), 1.20 (t, J=6 Hz, 3H); MS (ESI) m/z: 284.2 (M+H+). Hydrolysis of the ester with lithium hydroxide monohydrate provided 1-(3-cyanophenyl)-3-isopropyl-1H-pyrazole-5-carboxylic acid in 94% yield. 1H NMR (400 MHz, DMSO-d6): δ 8.02 (m, 1H), 7.89 (m, 1H), 7.83 (m, 1H), 7.67 (m, 1H), 6.97 (s, 1H), 3.00 (m, 1H), 1.26 (q, J=6 Hz, 6H); MS (ESI) m/z: 256.0 (M+H+).